2,5-Dibromophenyl isothiocyanate

• IUPAC Name: 1,4-dibromo-2-isothiocyanatobenzene
• InChI: InChI=1S/C7H3Br2NS/c8-5-1-2-6(9)7(3-5)10-4-11/h1-3H
• InChI Key: JYMRVQQSUHKIST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)N=C=S)Br
• Molecular Formula: C7H3Br2NS
• DSSTOX Substance ID: DTXSID70374144
• Molecular Weight: 292.98 g/mol
• CAS No.: 98041-67-9

Description

2,5-Dibromophenyl isothiocyanate (CAS 98041-67-9) is an organic compound with the molecular formula C7H3Br2NS and a molecular weight of 292.98 g/mol. It is widely used in scientific experiments due to its unique properties.

Synthesis Analysis

Isothiocyanates, including this compound, can be synthesized through various methods. One efficient method involves the replacement reaction of phenyl isothiocyanate and the corresponding amines (the amino group of these amines was linked to tertiary carbon or secondary carbon) with dimethylbenzene as solvent. This reaction is carried out under the protection of nitrogen and mild conditions.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C7H3Br2NS.

Chemical Reactions Analysis

Isothiocyanates, including this compound, are known for their reactivity with the isothiocyanate moiety (–NCS) and the role of the side chain during reactions with reactive oxygen species and model radicals used in common antioxidant assays.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight of 292.98 g/mol and its molecular formula of C7H3Br2NS.

Scientific Research Applications

Synthesis of Antipathogenic Agents

2,5-Dibromophenyl isothiocyanate has been explored for its role in synthesizing new thiourea derivatives with significant antipathogenic activity. These derivatives show promise in developing novel antimicrobial agents with antibiofilm properties, especially effective against Pseudomonas aeruginosa and Staphylococcus aureus strains known for their biofilm growth capabilities (Limban, Marutescu, & Chifiriuc, 2011).

Synthesis of Heterocyclic Compounds

The compound is utilized in the synthesis of heterocyclic compounds through reactions with aromatic amines, acid hydrazides, and active methylene groups. This synthesis pathway is significant for creating new series of heterocyclic compounds, highlighting its versatility in chemical synthesis and potential applications in pharmaceuticals and materials science (Allah, 2015).

Environmental and Green Chemistry

In the realm of green chemistry, this compound is a starting material in water-promoted reactions to synthesize 2-aminobenzothiazoles and 2-aminobenzoxazoles. This process exemplifies an environmentally sustainable approach to synthesizing structurally and pharmaceutically relevant compounds, emphasizing the compound's role in promoting eco-friendly chemical syntheses (Zhang, Jia, Wang, & Fan, 2011).

Mechanism of Action

Target of Action

Isothiocyanates, a class of compounds to which 2,5-dibromophenyl isothiocyanate belongs, are known to interact with various intracellular targets including cytochrome p 450 (cyp) enzymes and proteins involved in antioxidant response .

Mode of Action

Isothiocyanates are known to exhibit various biological characteristics, including antimicrobial, anti-inflammatory, and anticancer properties . They govern many intracellular targets and can modulate the expression and activity of biotransformation enzymes that are involved in the metabolism and elimination of xenobiotics (e.g., carcinogens) from the body .

Biochemical Pathways

Isothiocyanates, including this compound, can modulate a large number of cancer-related targets or pathways. These include inhibition of CYP enzymes, induction of phase II enzymes via activation of NF-E2-related factor-2 (Nrf 2), modulation of cell cycle regulators, induction of apoptosis, inhibition of nuclear factor kappa B (NF-ĸB), inhibition of macrophage migration inhibitory factor (MIF), inhibition of microtubule polymerization, inhibition of metastasis, and other pathways involved in chemoprevention .

Pharmacokinetics

It is known that isothiocyanates are metabolized by the mercapturic acid pathway, which includes conjugation of isothiocyanates with glutathione (gsh) followed by enzymatic degradation and n-acetylation .

Result of Action

Isothiocyanates are known to exhibit a wide range of pharmacological properties, including antioxidant, antimicrobial, antibacterial, anti-inflammatory, antifeedant, anticancer, antiproliferative, and enzyme-inhibitory effects against hiv .

Action Environment

It is known that the efficacy of isothiocyanates can be influenced by factors such as ph and the presence of certain cofactors .

Future Directions

2,5-Dibromophenyl isothiocyanate is a product for proteomics research. Its unique properties make it a valuable compound for scientific experiments, and it is likely to continue to be a focus of research in the future.

Biochemical Analysis

Biochemical Properties

2,5-Dibromophenyl isothiocyanate plays a significant role in biochemical reactions, particularly in the inhibition of enzymes and modulation of protein functions. It interacts with various enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of xenobiotics and endogenous compounds . The compound also interacts with proteins involved in the antioxidant response, tumorigenesis, apoptosis, cell cycle regulation, and metastasis . These interactions are primarily mediated through the formation of covalent bonds with nucleophilic amino acid residues in the active sites of enzymes and proteins, leading to the inhibition or modulation of their activities.

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It has been shown to induce oxidative stress and suppress the metastatic potential of human non-small cell lung cancer cells . The compound influences cell function by modulating cell signaling pathways, such as the Akt/NFκB pathway, and altering gene expression . Additionally, this compound affects cellular metabolism by inducing the generation of reactive oxygen species (ROS) and depleting glutathione levels .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with various biomolecules, leading to enzyme inhibition or activation and changes in gene expression. The compound forms covalent bonds with nucleophilic amino acid residues in the active sites of enzymes, resulting in the inhibition of their activities . For example, this compound inhibits deubiquitinating enzymes, such as USP9x and UCH37, which are associated with tumorigenesis . This inhibition leads to increased ubiquitination and degradation of oncogenic proteins, such as Mcl-1 and Bcr-Abl .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time due to its stability, degradation, and long-term impact on cellular function. The compound is relatively stable under cold storage conditions but may degrade over time when exposed to higher temperatures . Long-term exposure to this compound has been shown to induce sustained oxidative stress and modulate gene expression in cancer cells . These temporal effects are crucial for understanding the compound’s potential therapeutic applications and limitations.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits chemopreventive properties by inhibiting the growth of cancer cells and modulating metabolic pathways . At higher doses, this compound may exhibit toxic or adverse effects, such as genotoxicity and oxidative stress . These dosage-dependent effects are essential for determining the compound’s therapeutic window and safety profile.

Metabolic Pathways

This compound is involved in various metabolic pathways, including the mercapturic acid pathway. The compound is metabolized through conjugation with glutathione, followed by enzymatic degradation and N-acetylation . This metabolic pathway is crucial for the detoxification and excretion of this compound from the body. Additionally, the compound may interact with cytochrome P450 enzymes, influencing metabolic flux and metabolite levels .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. The compound is likely to interact with cellular transporters, such as ATP-binding cassette (ABC) transporters, which facilitate its uptake and efflux . Additionally, this compound may bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound may localize to specific cellular compartments, such as the nucleus, cytoplasm, or mitochondria, depending on its interactions with targeting signals and binding proteins . This subcellular localization is crucial for understanding the compound’s activity and function within cells.